Cas no 85474-81-3 (4-(4-methylphenyl)-1-Piperazinecarboxamide)

85474-81-3 structure
Product name:4-(4-methylphenyl)-1-Piperazinecarboxamide
4-(4-methylphenyl)-1-Piperazinecarboxamide Chemical and Physical Properties
Names and Identifiers
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- 4-(4-methylphenyl)-1-Piperazinecarboxamide
- 4-(4-methylphenyl)piperazine-1-carboxamide
- Z1509441355
- NCIOpen2_005177
- AKOS030547446
- 85474-81-3
- DTXSID60293072
- AQ-360/42570611
- NSC-87106
- NSC87106
- 4-(p-Tolyl)piperazine-1-carboxamide
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- Inchi: InChI=1S/C12H17N3O/c1-10-2-4-11(5-3-10)14-6-8-15(9-7-14)12(13)16/h2-5H,6-9H2,1H3,(H2,13,16)
- InChI Key: RPGNTUSRXJXNEC-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)N
Computed Properties
- Exact Mass: 219.137162174g/mol
- Monoisotopic Mass: 219.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.6Ų
4-(4-methylphenyl)-1-Piperazinecarboxamide Related Literature
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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5. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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